Cas no 1421461-63-3 (N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide)

• Product Name: N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide
• CAS No: 1421461-63-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6239532
• PubChem ID: 71787659
• Update Time: 2025-07-09

N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide
• AKOS024536572
• N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]CYCLOPROPANECARBOXAMIDE
• F6190-0994
• 1421461-63-3
• N-(3-(furan-2-yl)-3-hydroxypropyl)cyclopropanecarboxamide

• Inchi： 1S/C11H15NO3/c13-9(10-2-1-7-15-10)5-6-12-11(14)8-3-4-8/h1-2,7-9,13H,3-6H2,(H,12,14)
• InChI Key： SOHRCTPWNFSGRA-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCC(C1=CC=CO1)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide

Professional Introduction to N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide (CAS No. 1421461-63-3)

N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1421461-63-3, represents a fascinating intersection of heterocyclic chemistry and functional group engineering, making it a subject of intense study for its potential applications in drug discovery and molecular medicine.

The molecular framework of N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide consists of a cyclopropane ring substituted with a hydroxypropyl side chain and a furan-2-yl moiety. This structural configuration endows the compound with distinctive physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in evaluating its suitability for pharmaceutical applications. The presence of both hydroxyl and amide functional groups further enhances its reactivity, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their widespread presence in bioactive natural products and synthetic drugs. The furan ring, in particular, is a well-documented pharmacophore that exhibits significant biological activity across various therapeutic categories. Studies have demonstrated that furan derivatives can interact with biological targets such as enzymes and receptors, leading to pharmacological effects ranging from anti-inflammatory to anticancer properties. The incorporation of a furan-2-yl group into the cyclopropane core of N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide not only contributes to its structural diversity but also opens up possibilities for exploring new chemical space in drug design.

The hydroxypropyl side chain in this compound introduces another layer of complexity, providing a site for further functionalization and derivatization. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and selectivity when the compound is tested against biological targets. Moreover, the cyclopropane ring is a valuable structural element in medicinal chemistry due to its rigidity, which can help stabilize transition states and improve binding kinetics. The combination of these features makes N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. Molecular modeling studies on N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide have suggested potential interactions with various protein targets, including those involved in metabolic pathways and signal transduction cascades. These predictions are supported by experimental data from related compounds, which have shown similar binding profiles. Such insights are invaluable for guiding the design of next-generation derivatives with enhanced pharmacological properties.

The synthesis of N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include the formation of the cyclopropane ring via ring-closing metathesis, followed by functional group interconversions to introduce the furan moiety and the hydroxypropyl side chain. Advances in catalytic methods have made these transformations more efficient and scalable, facilitating access to complex molecules like this one for medicinal chemistry applications.

In conclusion, N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide (CAS No. 1421461-63-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular architecture, combining a cyclopropane core with functional groups such as hydroxyl and amide moieties, positions it as a versatile scaffold for drug discovery. The integration of computational tools with traditional synthetic methodologies has accelerated the process of identifying novel bioactive compounds derived from this scaffold. As research continues to uncover new therapeutic applications for heterocyclic derivatives, compounds like N-3-(furan-2-yl)-3-hydroxypropylcyclopropanecarboxamide are likely to play an increasingly important role in the development of next-generation medicines.